Cas no 1932513-71-7 ((4aS,8aS)-decahydroisoquinolin-4a-ol)

(4aS,8aS)-decahydroisoquinolin-4a-ol structure
1932513-71-7 structure
Product Name:(4aS,8aS)-decahydroisoquinolin-4a-ol
CAS No:1932513-71-7
MF:C9H17NO
MW:155.237382650375
MDL:MFCD09802329
CID:4709720
PubChem ID:751498
Update Time:2023-11-24

(4aS,8aS)-decahydroisoquinolin-4a-ol Chemical and Physical Properties

Names and Identifiers

    • rac-(4aS,8aS)-octahydroisoquinolin-4a(2H)-ol
    • (4as,8as)-octahydroisoquinolin-4a(2h)-ol
    • Oprea1_372855
    • (4aS,8aS)-2,3,4,5,6,7,8,8a-octahydro-1H-isoquinolin-4a-ol
    • ST4097287
    • (1S,6S)-4-azabicyclo[4.4.0]decan-1-ol
    • (4aS,8aS)-decahydroisoquinolin-4a-ol
    • MDL: MFCD09802329
    • Inchi: 1S/C9H17NO/c11-9-4-2-1-3-8(9)7-10-6-5-9/h8,10-11H,1-7H2/t8-,9-/m0/s1
    • InChI Key: JCCPJOSXNCXEPE-IUCAKERBSA-N
    • SMILES: O[C@@]12CCNC[C@@H]1CCCC2

Computed Properties

  • Exact Mass: 155.131014166 g/mol
  • Monoisotopic Mass: 155.131014166 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 155.24
  • XLogP3: 0.8
  • Topological Polar Surface Area: 32.299

(4aS,8aS)-decahydroisoquinolin-4a-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1932513-71-7 95%
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Enamine
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$699.0 2024-06-19
Enamine
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Enamine
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Enamine
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(4aS,8aS)-decahydroisoquinolin-4a-ol
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Enamine
EN300-241656-10.0g
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Enamine
EN300-241656-1g
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